1-[1-Ethyl-6-methyl-4-(4-phenyl-1-piperazinyl)-2-sulfanylidene-5-pyrimidinyl]ethanone
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Overview
Description
1-[1-ethyl-6-methyl-4-(4-phenyl-1-piperazinyl)-2-sulfanylidene-5-pyrimidinyl]ethanone is a member of piperazines.
Scientific Research Applications
Synthesis and Biological Activity
- "1-[1-Ethyl-6-methyl-4-(4-phenyl-1-piperazinyl)-2-sulfanylidene-5-pyrimidinyl]ethanone" is involved in the synthesis of sulfur- and nitrogen-containing thiourea and acetophenone derivatives. These compounds exhibit significant antioxidant effects and influence biological membranes, making them useful in drug development (Farzaliyev et al., 2020).
Antiviral and Antibacterial Applications
- The compound has shown potential in antiviral applications, particularly in the development of non-nucleoside reverse transcriptase inhibitors for HIV treatment (Al-Masoudi et al., 2007).
- Research also suggests its use in synthesizing compounds with antibacterial properties. This includes development of novel derivatives with potential application against a range of bacterial infections (Merugu, Ramesh, & Sreenivasulu, 2010).
Analgesic and Anti-inflammatory Properties
- Certain derivatives of this compound have been evaluated for their analgesic and anti-inflammatory activities, showing promising results compared to standard drugs (Gökçe et al., 2005).
Synthesis and Characterization
- Its synthesis and characterization are crucial in the development of novel heterocyclic compounds, which have applications in various fields, including materials science and pharmaceuticals (Beck & Gajewski, 1976).
properties
Product Name |
1-[1-Ethyl-6-methyl-4-(4-phenyl-1-piperazinyl)-2-sulfanylidene-5-pyrimidinyl]ethanone |
---|---|
Molecular Formula |
C19H24N4OS |
Molecular Weight |
356.5 g/mol |
IUPAC Name |
1-[1-ethyl-6-methyl-4-(4-phenylpiperazin-1-yl)-2-sulfanylidenepyrimidin-5-yl]ethanone |
InChI |
InChI=1S/C19H24N4OS/c1-4-23-14(2)17(15(3)24)18(20-19(23)25)22-12-10-21(11-13-22)16-8-6-5-7-9-16/h5-9H,4,10-13H2,1-3H3 |
InChI Key |
RTDIDWVVPJYUCA-UHFFFAOYSA-N |
SMILES |
CCN1C(=C(C(=NC1=S)N2CCN(CC2)C3=CC=CC=C3)C(=O)C)C |
Canonical SMILES |
CCN1C(=C(C(=NC1=S)N2CCN(CC2)C3=CC=CC=C3)C(=O)C)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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